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Compound of Interest

Compound Name: N,N-Dibenzylethanolamine

Cat. No.: B090726 Get Quote

This technical guide provides a comprehensive overview of N,N-Dibenzylethanolamine (CAS

101-06-4), a tertiary amine of significant interest in materials science and synthetic chemistry.

This document is intended for researchers, scientists, and drug development professionals,

offering in-depth insights into its synthesis, purification, analytical characterization, and key

applications, particularly its emerging role in the formulation of advanced photoresists for

microelectronics.

Introduction: The Molecular Architecture and its
Implications
N,N-Dibenzylethanolamine is a tertiary amine alcohol characterized by the presence of two

benzyl groups and a hydroxyethyl group attached to a central nitrogen atom. This unique

molecular structure imparts a combination of steric hindrance and nucleophilicity, making it a

valuable intermediate in various chemical syntheses. The bulky benzyl groups provide a

specific spatial arrangement that can influence the reactivity of the molecule and the properties

of materials derived from it. While its primary applications are in the electronics industry, its

structural motifs are also of interest to medicinal chemists as a scaffold for more complex

molecules.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of N,N-Dibenzylethanolamine is

crucial for its handling, application, and the design of synthetic and analytical protocols.

Property Value Reference(s)

CAS Number 101-06-4 [1]

Molecular Formula C₁₆H₁₉NO [1]

Molecular Weight 241.33 g/mol [1]

Appearance Colorless or light yellow liquid

Melting Point 38 °C

Boiling Point 206 °C / 15 mmHg

Density 1.06 g/cm³

Solubility
Soluble in various organic

solvents.

Synthesis and Purification: A Self-Validating
Protocol
The synthesis of N,N-Dibenzylethanolamine is typically achieved through the N-alkylation of a

primary or secondary amine. The following protocol describes a common and effective method.

The causality behind each step is explained to ensure a robust and reproducible synthesis.

Synthesis of N,N-Dibenzylethanolamine
The synthesis involves the reaction of dibenzylamine with ethylene carbonate. This method

avoids the direct use of ethylene oxide, a hazardous gas, making it a safer laboratory-scale

procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Dibenzylethanolamine | C16H19NO | CID 22657 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to N,N-
Dibenzylethanolamine: Synthesis, Characterization, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b090726#n-n-
dibenzylethanolamine-cas-101-06-4-basic-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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